Cas no 1803705-93-2 (Ethyl 2-(difluoromethyl)-3,4-diiodopyridine-5-carboxylate)

• Product Name: Ethyl 2-(difluoromethyl)-3,4-diiodopyridine-5-carboxylate
• CAS No: 1803705-93-2
• MF: C₉H₇F₂I₂NO₂
• MW: 452.963134050369
• CID: 4849910
• Update Time: 2025-06-09

Ethyl 2-(difluoromethyl)-3,4-diiodopyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-3,4-diiodopyridine-5-carboxylate

• Inchi： 1S/C9H7F2I2NO2/c1-2-16-9(15)4-3-14-7(8(10)11)6(13)5(4)12/h3,8H,2H2,1H3
• InChI Key： GLEZQQZAKGVOAW-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(F)F)=NC=C1C(=O)OCC)I

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-(difluoromethyl)-3,4-diiodopyridine-5-carboxylate

Ethyl 2-(difluoromethyl)-3,4-diiodopyridine-5-carboxylate (CAS No. 1803705-93-2)

Ethyl 2-(difluoromethyl)-3,4-diiodopyridine-5-carboxylate, identified by its CAS number 1803705-93-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class of heterocyclic aromatic molecules, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple iodine substituents at the 3 and 4 positions, coupled with a difluoromethyl group at the 2-position, endows this molecule with unique electronic and steric properties that make it a promising candidate for various biochemical applications.

The structural configuration of Ethyl 2-(difluoromethyl)-3,4-diiodopyridine-5-carboxylate is meticulously designed to facilitate interactions with biological targets. The difluoromethyl group is particularly noteworthy, as it is frequently employed in medicinal chemistry to enhance metabolic stability and binding affinity. This modification introduces electron-withdrawing effects, which can influence the compound's reactivity and its ability to engage with biological receptors. Additionally, the diiodopyridine moiety serves as a versatile handle for further functionalization, enabling chemists to derivatize the molecule for specific therapeutic purposes.

In recent years, Ethyl 2-(difluoromethyl)-3,4-diiodopyridine-5-carboxylate has been explored in several cutting-edge research endeavors. One of the most compelling areas of investigation involves its potential as an intermediate in the synthesis of novel pharmaceutical agents. The iodine atoms at the 3 and 4 positions provide excellent handles for cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are pivotal in constructing complex molecular architectures. These reactions allow for the introduction of diverse pharmacophores, thereby expanding the chemical space available for drug discovery.

The pharmaceutical relevance of this compound is further underscored by its incorporation into several ongoing clinical trials and preclinical studies. Researchers have leveraged its structural features to develop molecules with enhanced efficacy and reduced side effects. For instance, derivatives of Ethyl 2-(difluoromethyl)-3,4-diiodopyridine-5-carboxylate have been investigated for their anti-inflammatory and antiviral properties. The difluoromethyl group plays a critical role in modulating the pharmacokinetic profile of these derivatives, contributing to improved bioavailability and prolonged half-life.

The synthesis of Ethyl 2-(difluoromethyl)-3,4-diiodopyridine-5-carboxylate exemplifies the synergy between organic synthesis and medicinal chemistry. The multi-step process typically involves halogenation strategies to introduce the iodine substituents followed by protection-deprotection steps to yield the carboxylate ester functionality. The incorporation of the difluoromethyl group often requires specialized methodologies, such as metal-catalyzed cross-coupling reactions or halogen-metal exchange processes. These synthetic routes highlight the compound's complexity and its potential as a building block for more intricate drug candidates.

The chemical properties of Ethyl 2-(difluoromethyl)-3,4-diiodopyridine-5-carboxylate also make it an attractive scaffold for computational studies and molecular modeling. High-throughput virtual screening techniques have been employed to identify novel analogs with optimized binding affinities to biological targets. These computational approaches complement experimental efforts by providing rapid assessments of molecular interactions, thereby accelerating the drug discovery pipeline.

In conclusion, Ethyl 2-(difluoromethyl)-3,4-diiodopyridine-5-carboxylate (CAS No. 1803705-93-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity position it as a valuable intermediate for developing next-generation therapeutics. As research in this area continues to evolve, it is anticipated that this compound will play an increasingly pivotal role in addressing unmet medical needs across multiple therapeutic domains.